Cas no 473839-07-5 (Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate)
Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(3R,4R)-3-methyl-4-piperidinyl]-, 1,1-dimethylethyl ester, rel-
- tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate
- tert-Butyl ((3R,4R)-3-methylpiperidin-4-yl)carbamate
- 8673AH
- (3R,4R)-(3-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester
- SB16232
- SB16233
- tert-Butyl n-[(3r,4r)-3-methyl-4-piperidyl]carbamate
- rel-tert-Butyl ((3R,4R)-3-methylpiperidin-4-yl)carbamate
- TERT-BUTYL N-[(3R,4R)-3-METHYLPIPERIDIN-4-YL]CARBAMATE
- trans-(3-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester
- 473839-06-4
- P16369
- MFCD28987739
- tert-Butyl N-[rel-(3R,4R)-3-methyl-4-piperidyl]carbamate
- 473839-07-5
- AS-53356
- t-Butyl N-[trans-3-methylpiperidin-4-yl]carbamate
- SCHEMBL4369929
- rel-1,1-Dimethylethyl N-[(3R,4R)-3-methyl-4-piperidinyl]carbamate
- YTA83906
- CS-0047937
- AKOS027407828
- DTXSID901168896
- Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate
-
- MDL: MFCD28987739
- Inchi: 1S/C11H22N2O2/c1-8-7-12-6-5-9(8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9-/m1/s1
- InChI Key: LHSNRJGZDUFKQT-RKDXNWHRSA-N
- SMILES: O(C(C)(C)C)C(N[C@@H]1CCNC[C@H]1C)=O
Computed Properties
- Exact Mass: 214.168127949g/mol
- Monoisotopic Mass: 214.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 1.5
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 313.4±31.0 °C at 760 mmHg
- Flash Point: 143.4±24.8 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328835-250mg |
tert-butyl N-[(3R,4R)-3-methylpiperidin-4-yl]carbamate |
473839-07-5 | 95%+ | 250mg |
$137 | 2022-09-01 | |
| Chemenu | CM328835-1g |
tert-butyl N-[(3R,4R)-3-methylpiperidin-4-yl]carbamate |
473839-07-5 | 95%+ | 1g |
$389 | 2022-09-01 | |
| abcr | AB486212-250 mg |
t-Butyl N-[trans-3-methylpiperidin-4-yl]carbamate; . |
473839-07-5 | 250MG |
€257.20 | 2023-04-20 | ||
| abcr | AB486212-500 mg |
t-Butyl N-[trans-3-methylpiperidin-4-yl]carbamate; . |
473839-07-5 | 500MG |
€454.40 | 2023-04-20 | ||
| abcr | AB486212-1 g |
t-Butyl N-[trans-3-methylpiperidin-4-yl]carbamate; . |
473839-07-5 | 1g |
€668.60 | 2023-04-20 | ||
| ChemScence | CS-0047937-100mg |
rel-tert-Butyl ((3R,4R)-3-methylpiperidin-4-yl)carbamate |
473839-07-5 | ≥97.0% | 100mg |
$80.0 | 2022-04-27 | |
| ChemScence | CS-0047937-250mg |
rel-tert-Butyl ((3R,4R)-3-methylpiperidin-4-yl)carbamate |
473839-07-5 | ≥97.0% | 250mg |
$126.0 | 2022-04-27 | |
| ChemScence | CS-0047937-500mg |
rel-tert-Butyl ((3R,4R)-3-methylpiperidin-4-yl)carbamate |
473839-07-5 | ≥97.0% | 500mg |
$242.0 | 2022-04-27 | |
| ChemScence | CS-0047937-1g |
rel-tert-Butyl ((3R,4R)-3-methylpiperidin-4-yl)carbamate |
473839-07-5 | ≥97.0% | 1g |
$368.0 | 2022-04-27 | |
| TRC | B814800-50mg |
tert-Butyl N-[rel-(3R,4R)-3-methyl-4-piperidyl]carbamate |
473839-07-5 | 50mg |
$ 190.00 | 2023-04-18 |
Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate
Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate (CAS No. 473839-07-5): An Overview of Its Synthesis, Properties, and Applications
Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate (CAS No. 473839-07-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a protected amine that plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of neurological and psychiatric drugs. The unique structure of this compound, featuring a tert-butyl carbamate protecting group and a trans-3-methylpiperidine scaffold, makes it an ideal intermediate for the preparation of complex molecules with high biological activity.
The synthesis of Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate has been extensively studied due to its importance in drug discovery. One common synthetic route involves the reaction of trans-3-methylpiperidine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as potassium carbonate (K2CO3) or triethylamine (Et3N). This reaction selectively protects the primary amine of the piperidine ring, yielding the desired product with high purity and yield. The choice of solvent, typically dichloromethane (DCM) or tetrahydrofuran (THF), is crucial for optimizing the reaction conditions.
In recent years, advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate. For instance, a study published in the Journal of Organic Chemistry reported a novel method using microwave-assisted synthesis, which significantly reduced reaction time and improved yield compared to traditional methods. This approach not only enhances the efficiency of the synthesis but also aligns with the principles of green chemistry by minimizing waste and energy consumption.
The physical and chemical properties of Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate are well-documented. It is a white crystalline solid with a molecular weight of 211.29 g/mol. The compound is soluble in common organic solvents such as methanol, ethanol, and acetone, but has limited solubility in water. Its melting point ranges from 105 to 107°C, making it suitable for various purification techniques including recrystallization and column chromatography.
The biological activity of Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate has been extensively investigated in preclinical studies. Research has shown that this compound can serve as a precursor for the synthesis of potent serotonin reuptake inhibitors (SRIs) and dopamine reuptake inhibitors (DRIs), which are essential for treating conditions such as depression, anxiety, and schizophrenia. A notable example is its use in the development of vortioxetine, an atypical antidepressant that targets multiple serotonin receptors to improve cognitive function and mood.
Beyond its applications in pharmaceuticals, Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate has also found use in other areas of chemical research. For instance, it can be employed as a building block for the synthesis of ligands used in metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These ligands enhance the efficiency and selectivity of catalytic processes, making them valuable tools in organic synthesis.
In conclusion, Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate (CAS No. 473839-07-5) is a highly versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it an essential intermediate for the synthesis of bioactive molecules, particularly those targeting neurological disorders. Ongoing research continues to explore new synthetic methods and applications for this compound, further solidifying its importance in the field of medicinal chemistry.
473839-07-5 (Tert-butyl N-[trans-3-methylpiperidin-4-yl]carbamate) Related Products
- 900642-61-7(tert-butyl N-(3-ethylpiperidin-4-yl)carbamate)
- 1782220-15-8(tert-Butyl N-(2-Methylpiperidin-3-yl)methylcarbamate)
- 1803596-32-8(tert-butyl N-(9-azabicyclo[5.3.1]undecan-11-yl)carbamate;oxalic acid)
- 1780677-82-8(Tert-Butyl (2-isopropylpiperidin-4-yl)carbamate)
- 473839-06-4(tert-butyl N-[cis-3-methylpiperidin-4-yl]carbamate)
- 250275-27-5(Carbamic acid, 3-azabicyclo[4.1.0]hept-7-yl-, 1,1-dimethylethyl ester,)
- 1936707-73-1(tert-butyl N-2-(3-methylpiperidin-2-yl)ethylcarbamate)
- 1310213-19-4(tert-Butyl N-(6-Methylpiperidin-3-Yl)methylcarbamate)
- 866538-96-7(tert-Butyl (3-methylpiperidin-4-yl)carbamate)
- 198210-96-7(tert-butyl N-(3-azabicyclo[3.3.1]nonan-9-yl)carbamate)